Cas no 1261951-08-9 (5-(2-N,N-Dimethylsulfamoylphenyl)-6-hydroxynicotinic acid)

5-(2-N,N-Dimethylsulfamoylphenyl)-6-hydroxynicotinic acid structure
1261951-08-9 structure
Product Name:5-(2-N,N-Dimethylsulfamoylphenyl)-6-hydroxynicotinic acid
CAS No:1261951-08-9
MF:C14H14N2O5S
MW:322.336362361908
MDL:MFCD18318628
CID:5216819
Update Time:2025-05-26

5-(2-N,N-Dimethylsulfamoylphenyl)-6-hydroxynicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(2-N,N-Dimethylsulfamoylphenyl)-6-hydroxynicotinic acid
    • MDL: MFCD18318628
    • Inchi: 1S/C14H14N2O5S/c1-16(2)22(20,21)12-6-4-3-5-10(12)11-7-9(14(18)19)8-15-13(11)17/h3-8H,1-2H3,(H,15,17)(H,18,19)
    • InChI Key: FBYFMVDFRJTMGW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1C1C(NC=C(C(=O)O)C=1)=O)(N(C)C)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 643
  • XLogP3: 0.2
  • Topological Polar Surface Area: 112

5-(2-N,N-Dimethylsulfamoylphenyl)-6-hydroxynicotinic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB325489-5 g
5-(2-N,N-Dimethylsulfamoylphenyl)-6-hydroxynicotinic acid, 95%; .
1261951-08-9 95%
5g
€1159.00 2023-04-26
abcr
AB325489-5g
5-(2-N,N-Dimethylsulfamoylphenyl)-6-hydroxynicotinic acid, 95%; .
1261951-08-9 95%
5g
€1159.00 2025-04-21

Additional information on 5-(2-N,N-Dimethylsulfamoylphenyl)-6-hydroxynicotinic acid

Research Brief on 5-(2-N,N-Dimethylsulfamoylphenyl)-6-hydroxynicotinic acid (CAS: 1261951-08-9)

The compound 5-(2-N,N-Dimethylsulfamoylphenyl)-6-hydroxynicotinic acid (CAS: 1261951-08-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfamoyl and hydroxynicotinic acid moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a scaffold for drug development. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic utility.

One of the key areas of investigation has been the role of 5-(2-N,N-Dimethylsulfamoylphenyl)-6-hydroxynicotinic acid in inhibiting specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study highlighted the compound's selectivity for COX-2 over COX-1, suggesting a favorable safety profile for potential anti-inflammatory applications. Molecular docking simulations further revealed that the sulfamoyl group plays a critical role in binding to the active site of COX-2, providing insights for further structural modifications.

In addition to its anti-inflammatory properties, recent research has explored the anticancer potential of 5-(2-N,N-Dimethylsulfamoylphenyl)-6-hydroxynicotinic acid. A preclinical study conducted in 2024 reported that the compound induces apoptosis in certain cancer cell lines by modulating the PI3K/AKT/mTOR signaling pathway. The study also noted that the hydroxynicotinic acid moiety contributes to the compound's ability to chelate metal ions, which may enhance its bioavailability and therapeutic efficacy. These findings position the compound as a promising candidate for further development in oncology.

The synthesis and scalability of 5-(2-N,N-Dimethylsulfamoylphenyl)-6-hydroxynicotinic acid have also been a focus of recent investigations. A 2023 patent application detailed an optimized synthetic route that improves yield and purity while reducing production costs. The method involves a multi-step process starting from commercially available precursors, with key steps including sulfamoylation and hydroxylation. This advancement addresses previous challenges in large-scale production, paving the way for future clinical and commercial applications.

Despite these promising developments, challenges remain in the clinical translation of 5-(2-N,N-Dimethylsulfamoylphenyl)-6-hydroxynicotinic acid. Pharmacokinetic studies have indicated that the compound exhibits moderate oral bioavailability, necessitating further formulation optimization. Additionally, while toxicity profiles in animal models have been favorable, comprehensive safety assessments in humans are still required. Ongoing research aims to address these limitations through structural analogs and prodrug strategies.

In conclusion, 5-(2-N,N-Dimethylsulfamoylphenyl)-6-hydroxynicotinic acid (CAS: 1261951-08-9) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its dual anti-inflammatory and anticancer activities, coupled with recent advancements in synthesis, underscore its potential as a therapeutic agent. Future studies will likely focus on clinical validation and the exploration of additional therapeutic indications, solidifying its role in modern drug discovery.

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